Cas no 2229668-03-3 (4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-one)

• Product Name: 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-one
• CAS No: 2229668-03-3
• MF: C₁₂H₁₁F₃O
• MW: 228.210354089737
• CID: 5943681
• PubChem ID: 165700560
• Update Time: 2025-05-23

4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-one
• 2229668-03-3
• EN300-1939691
• 4-[4-methyl-3-(trifluoromethyl)phenyl]but-3-en-2-one

• Inchi： 1S/C12H11F3O/c1-8-3-5-10(6-4-9(2)16)7-11(8)12(13,14)15/h3-7H,1-2H3/b6-4+
• InChI Key： RCKKFCCUNKAUMC-GQCTYLIASA-N
• SMILES： FC(C1C=C(/C=C/C(C)=O)C=CC=1C)(F)F

Computed Properties

• Exact Mass: 228.07619946g/mol
• Monoisotopic Mass: 228.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-one

4-4-Methyl-3-(trifluoromethyl)phenylbut-3-en-2-one (CAS 2229668-03-3): A Versatile Fluorinated Building Block for Modern Chemistry

In the realm of fluorinated organic compounds, 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-one (CAS 2229668-03-3) has emerged as a valuable synthetic intermediate with growing importance in pharmaceutical research, material science, and specialty chemical applications. This α,β-unsaturated ketone derivative, characterized by its trifluoromethylphenyl moiety, offers unique electronic and steric properties that make it particularly useful in modern synthetic methodologies.

The structural features of 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-one combine an electron-withdrawing trifluoromethyl group with a conjugated enone system, creating a molecular platform that participates in diverse chemical transformations. Researchers frequently search for "trifluoromethylphenyl compounds applications" and "CAS 2229668-03-3 synthesis," reflecting the growing interest in this chemical space. The presence of both vinyl and carbonyl functionalities allows this compound to serve as a Michael acceptor, a dienophile in Diels-Alder reactions, and a precursor for various heterocyclic systems.

Recent trends in medicinal chemistry have driven demand for fluorinated building blocks like 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-one, as evidenced by search queries such as "fluorinated drug candidates 2023" and "CF3-containing pharmaceuticals." The trifluoromethyl group is known to enhance metabolic stability, membrane permeability, and binding affinity in bioactive molecules. This explains why many researchers are investigating "CAS 2229668-03-3 in drug discovery" and "trifluoromethylphenyl derivatives biological activity."

From a synthetic perspective, 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-one demonstrates excellent reactivity in various name reactions. The compound readily undergoes nucleophilic additions to the β-position of the α,β-unsaturated ketone, a transformation frequently searched as "Michael addition to trifluoromethyl enones." Additionally, its vinyl group participates in cross-coupling reactions, making it valuable for creating more complex architectures. These properties align with current research interests in "fluorinated compound coupling reactions" and "building blocks for drug synthesis."

The material science applications of 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-one are gaining attention, particularly in the development of advanced polymers and liquid crystals. Search trends show increasing queries about "fluorinated monomers for polymers" and "CF3-containing materials properties." The trifluoromethylphenyl unit contributes to enhanced thermal stability and unique optical properties in polymeric materials, while the conjugated system offers opportunities for creating π-extended structures.

Analytical characterization of CAS 2229668-03-3 typically involves techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the trifluoromethyl group), mass spectrometry, and HPLC purity analysis. Researchers often search for "2229668-03-3 characterization data" and "trifluoromethyl compound analysis methods," highlighting the need for reliable analytical protocols when working with such fluorinated intermediates.

Safety considerations for handling 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-one follow standard laboratory practices for organic compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment is recommended. This aligns with common search queries about "safe handling of fluorinated compounds" and "laboratory protocols for enones."

The commercial availability of CAS 2229668-03-3 has improved in recent years, with several specialty chemical suppliers now offering this fluorinated building block. Market analysis reveals growing interest in "trifluoromethylphenyl compound suppliers" and "pricing for fluorinated intermediates," reflecting the expanding applications of such materials in both academic and industrial settings.

Looking forward, 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-one is poised to play an increasingly important role in multiple chemistry-driven industries. Its unique combination of a trifluoromethyl group and α,β-unsaturated carbonyl functionality makes it particularly valuable for developing new pharmaceuticals, advanced materials, and specialty chemicals. As research continues to explore "new applications of fluorinated compounds" and "innovative uses of enones," this compound will likely remain a focus of synthetic and applied chemistry investigations.

For researchers working with CAS 2229668-03-3, recent literature highlights several promising directions. These include its use in cascade reactions to construct complex fluorinated heterocycles, applications in photoredox catalysis, and incorporation into novel polymeric materials with specialized properties. These developments respond to frequent search queries about "latest research on trifluoromethyl compounds" and "emerging applications of fluorinated building blocks."

In conclusion, 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-one represents an important addition to the toolbox of modern synthetic chemistry. Its versatility as a fluorinated intermediate, combined with the growing demand for CF3-containing compounds in various industries, ensures its continued relevance. As evidenced by search trends and research publications, this compound addresses current needs in medicinal chemistry, materials science, and synthetic methodology development, making it a valuable subject for both academic study and industrial application.